Cas no 2648966-34-9 (6-chloroimidazo1,2-bpyridazine-3-sulfonyl fluoride)

• Product Name: 6-chloroimidazo1,2-bpyridazine-3-sulfonyl fluoride
• CAS No: 2648966-34-9
• MF: C₆H₃ClFN₃O₂S
• MW: 235.623321771622
• CID: 5671829
• PubChem ID: 165926243
• Update Time: 2025-05-20

6-chloroimidazo1,2-bpyridazine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2648966-34-9
• 6-chloroimidazo[1,2-b]pyridazine-3-sulfonyl fluoride
• EN300-26865909
• 6-chloroimidazo1,2-bpyridazine-3-sulfonyl fluoride

• Inchi： 1S/C6H3ClFN3O2S/c7-4-1-2-5-9-3-6(11(5)10-4)14(8,12)13/h1-3H
• InChI Key： RYXGJYHOTBWOOD-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC=C(N2N=1)S(=O)(=O)F

Computed Properties

• Exact Mass: 234.9618534g/mol
• Monoisotopic Mass: 234.9618534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.7Ų

Additional information on 6-chloroimidazo1,2-bpyridazine-3-sulfonyl fluoride

Introduction to 6-Chloroimidazo[1,2-b]pyridazine-3-Sulfonyl Fluoride (CAS No. 2648966-34-9)

6-Chloroimidazo[1,2-b]pyridazine-3-sulfonyl fluoride, also known by its CAS registry number CAS No. 2648966-34-9, is a highly specialized chemical compound with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their reactivity and versatility in chemical synthesis. The molecule's structure is characterized by a fused imidazo[1,2-b]pyridazine ring system, which contributes to its unique electronic properties and reactivity.

The synthesis of 6-chloroimidazo[1,2-b]pyridazine-3-sulfonyl fluoride involves a series of carefully controlled reactions, including chlorination and sulfonation steps. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield, making it more accessible for research and development purposes. Its structure has been extensively studied using modern analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing detailed insights into its molecular geometry and bonding characteristics.

One of the most promising applications of CAS No. 2648966-34-9 lies in its use as an intermediate in the synthesis of bioactive compounds. Researchers have explored its potential as a building block for developing novel pharmaceutical agents, particularly in the field of oncology and neurodegenerative diseases. The sulfonyl fluoride group is known to exhibit strong electrophilic properties, making it an attractive moiety for designing enzyme inhibitors and other therapeutic agents.

Recent studies have also highlighted the importance of 6-chloroimidazo[1,2-b]pyridazine-3-sulfonyl fluoride in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The fused ring system contributes to its stability under thermal and photochemical conditions, which is crucial for device applications requiring long-term performance.

In terms of chemical reactivity, CAS No. 2648966-34-9 has shown remarkable versatility in various coupling reactions. For instance, it has been used as a reactive intermediate in the formation of heterocyclic compounds through nucleophilic aromatic substitution mechanisms. The presence of the sulfonyl fluoride group facilitates these reactions by activating the aromatic ring toward nucleophilic attack, enabling the construction of complex molecular architectures with high precision.

The physical properties of 6-chloroimidazo[1,2-b]pyridazine-3-sulfonyl fluoride have been thoroughly investigated to understand its behavior under different conditions. Its melting point, solubility profile, and thermal stability are critical factors that influence its suitability for various applications. Recent thermogravimetric analysis (TGA) studies have revealed that the compound exhibits excellent thermal stability up to 200°C, making it suitable for high-temperature chemical processes.

In conclusion, CAS No. 2648966-34-9, or 6-chloroimidazo[1,2-b]pyridazine-3-sulfonyl fluoride, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemical research and development. As ongoing studies continue to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in advancing scientific innovation.